Norethindrone Acetate 3-Ethyl Ether
Cat. No. B114862
CAS RN:
50717-99-2
M. Wt: 368.5 g/mol
InChI Key: BKNXOKQXQDHUJC-KAGYXSEVSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Norethindrone Acetate 3-Ethyl Ether, also known as Norethisterone Acetate, is a synthetic, orally active progestin . It is used orally as a hormonal contraceptive, in the treatment of gynecological disorders such as abnormal uterine bleeding, and as a component of hormone replacement therapy for menopause . It works by increasing levels of the hormone progesterone in your body .
Molecular Structure Analysis
Norethindrone Acetate 3-Ethyl Ether has a molecular formula of C24H32O3 and a molecular weight of 368.51 . Detailed information about its molecular structure can be found in chemical databases .Physical And Chemical Properties Analysis
Norethindrone Acetate 3-Ethyl Ether has a density of 1.1±0.1 g/cm3 and a boiling point of 481.8±45.0 °C at 760 mmHg . More detailed physical and chemical properties can be found in specialized chemical databases .Scientific Research Applications
1. Counter-Estrogenic Intervention in the Genitourinary Syndrome of Menopause
- Summary of Application : Norethindrone Acetate (NETA) is used as a counter-estrogenic intervention in the treatment of the Genitourinary Syndrome of Menopause (GSM). GSM is a widely occurring condition affecting millions of women worldwide .
- Methods of Application : A NETA-loaded, hollow, cylindrical, and sustained release platform has been designed, fabricated, and optimized for implantation in the uterine cavity . The system comprises ethyl cellulose (EC) and polycaprolactone (PCL), and its mechanical properties, degradation, swelling, and in vitro drug release of NETA from the device were evaluated .
- Results or Outcomes : The platform with the highest NETA load and the EC-to-PCL ratio exhibited favorable release and weight loss profiles . The drug release data for the optimal formulation were best fitted with the Peppas–Sahlin model, implicating both diffusion and polymer relaxation in the release mechanism .
2. Treatment of Endometrial Hyperplasia
- Summary of Application : Norethisterone (NET) has a strong influence on the endometrium and it is a good option for treatment of endometrial hyperplasia .
- Methods of Application : Norethisterone (NET) converts in part to ethinylestradiol (EE); 10–20 mg NET equals 20–30 µg EE .
3. Contraception
- Summary of Application : Norethindrone Acetate and Ethinyl Estradiol tablets are used for the prevention of pregnancy in women who elect to use oral contraceptives as a method of contraception .
- Methods of Application : The tablets are taken orally .
- Results or Outcomes : The tablets are effective in preventing pregnancy when taken correctly .
4. Treatment of Abnormal Uterine Bleeding and Endometriosis
- Summary of Application : Norethisterone (NET) and its acetate (NETA) are widely used for the treatment of abnormal uterine bleeding and endometriosis .
- Methods of Application : The medication is taken orally .
- Results or Outcomes : NET has a strong influence on the endometrium, making it a good choice for treating abnormal uterine bleeding and endometriosis .
5. Menopausal Hormone Therapy
- Summary of Application : Norethindrone Acetate is used in menopausal hormone therapy . This therapy is used to treat symptoms associated with menopause, such as hot flashes and vaginal dryness .
- Methods of Application : The medication is taken orally .
- Results or Outcomes : The therapy can help alleviate the symptoms associated with menopause .
6. Treatment of Gynecological Disorders
- Summary of Application : Norethindrone Acetate is used for the treatment of gynecological disorders . These disorders can include conditions like endometriosis and abnormal uterine bleeding .
- Methods of Application : The medication is taken orally .
- Results or Outcomes : The medication can help manage and treat these gynecological conditions .
Safety And Hazards
Future Directions
Norethindrone Acetate 3-Ethyl Ether is currently used for contraception, treatment of abnormal uterine bleeding, and as a component of hormone replacement therapy for menopause . Future research may focus on its potential uses in other medical conditions, as well as further investigation into its safety and efficacy .
properties
IUPAC Name |
[(8R,9S,10R,13S,14S,17R)-3-ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32O3/c1-5-24(27-16(3)25)14-12-22-21-9-7-17-15-18(26-6-2)8-10-19(17)20(21)11-13-23(22,24)4/h1,7,15,19-22H,6,8-14H2,2-4H3/t19-,20+,21+,22-,23-,24-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKNXOKQXQDHUJC-ZUYVPRDGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC2=CC[C@@H]3[C@@H]([C@H]2CC1)CC[C@]4([C@H]3CC[C@]4(C#C)OC(=O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501021107 |
Source
|
| Record name | 19-Norpregna-3,5-dien-20-yn-17-ol, 3-ethoxy-, acetate, (17α)- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501021107 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Norethindrone Acetate 3-Ethyl Ether | |
CAS RN |
50717-99-2 |
Source
|
| Record name | 19-Norpregna-3,5-dien-20-yn-17-ol, 3-ethoxy-, 17-acetate, (17α)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50717-99-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Norethindrone acetate 3-ethyl ether | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050717992 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 19-Norpregna-3,5-dien-20-yn-17-ol, 3-ethoxy-, acetate, (17α)- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501021107 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [(8R,9S,10R,13S,14S,17R)-3-ethoxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.130.205 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | NORETHINDRONE ACETATE 3-ETHYL ETHER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S2NHK2C6HJ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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